Difluoro(methoxy)methane

• IUPAC Name: difluoro(methoxy)methane
• InChI: InChI=1S/C2H4F2O/c1-5-2(3)4/h2H,1H3
• InChI Key: CGZAMBNIGLUBRY-UHFFFAOYSA-N
• Canonical SMILES: COC(F)F
• Molecular Formula: C2H4F2O
• DSSTOX Substance ID: DTXSID30957316
• Molecular Weight: 82.05 g/mol
• CAS RN: 359-15-9

Description

Difluoro(methoxy)methane, also known as Difluoromethyl methyl ether, is a chemical compound with the molecular formula C2H4F2O. It has an average mass of 82.049 Da and a monoisotopic mass of 82.023018 Da.

Synthesis Analysis

The synthesis of difluoro compounds has been a field of research that has benefited from the invention of multiple difluoromethylation reagents. Difluoromethane, for example, is primarily synthesized via batch processes, by the reaction of dichloromethane and hydrogen fluoride (HF), in the liquid phase using SbCl5 as a catalyst.

Molecular Structure Analysis

Difluoro(methoxy)methane contains a total of 8 bonds, including 4 non-H bonds and 1 ether (aliphatic).

Chemical Reactions Analysis

Difluoro(methoxy)methane can undergo various reactions. The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C (sp2) sites both in stoichiometric and catalytic mode. Difluoromethylation of C (sp2)–H bond has also been accomplished through Minisci-type radical chemistry.

Physical And Chemical Properties Analysis

Difluoro(methoxy)methane has a molecular formula of C2H4F2O, an average mass of 82.049 Da, and a monoisotopic mass of 82.023018 Da.

Scientific Research Applications

Electrophilic Aromatic Formylation

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Late-Stage Difluoromethylation

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Mechanism of Action

Target of Action

Difluoro(methoxy)methane is a compound that is primarily involved in the process of difluoromethylation . The primary targets of this compound are carbon atoms in various oxidation states (sp, sp2, sp3), as well as oxygen, nitrogen, and sulfur . These elements play a crucial role in the formation of X–CF2H bonds, where X represents the aforementioned elements .

Mode of Action

The interaction of Difluoro(methoxy)methane with its targets involves the formation of X–CF2H bonds . This process has been advanced by the invention of multiple difluoromethylation reagents . The last decade has seen an increase in metal-based methods that can transfer CF2H to C(sp2) sites in both stoichiometric and catalytic modes . Difluoromethylation of C(sp2)–H bonds has also been achieved through Minisci-type radical chemistry .

Biochemical Pathways

The biochemical pathways affected by Difluoro(methoxy)methane are primarily those involved in methanogenesis . In the hydrogenotrophic pathway, H2 and carbon dioxide are used for methane production, whereas in the methylotrophic pathway, small methylated carbon compounds like methanol and methylated amines are used . In the aceticlastic pathway, acetate is disproportionated to methane and carbon dioxide .

Pharmacokinetics

It is known that the compound is involved in difluoromethylation processes, which have streamlined access to molecules of pharmaceutical relevance .

Result of Action

The molecular and cellular effects of Difluoro(methoxy)methane’s action are primarily seen in the formation of X–CF2H bonds, where X is a carbon atom in various oxidation states, or oxygen, nitrogen, and sulfur . This results in the creation of molecules of pharmaceutical relevance .

Action Environment

The action of Difluoro(methoxy)methane is influenced by environmental factors. For instance, Difluoromethane, a related compound, is known to be a colorless gas in the ambient atmosphere and is slightly soluble in water, with a high thermal stability . Its action, efficacy, and stability may be influenced by similar environmental factors.

Safety and Hazards

Difluoro(methoxy)methane can cause skin irritation and serious eye irritation. It may also cause drowsiness or dizziness. It’s important to handle it with care, using protective gloves, protective clothing, eye protection, and face protection.

Future Directions

The field of difluoromethylation processes has seen recent advances, particularly in the formation of X–CF2H bonds where X is C (sp), C (sp2), C (sp3), O, N, or S. These advances have streamlined access to molecules of pharmaceutical relevance and generated interest for process chemistry. Future research may continue to explore these processes and their applications.